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Compound of Interest

Compound Name: Buthionine sulfoximine ethyl ester

Cat. No.: B154722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Buthionine sulfoximine (BSO) is a potent and specific inhibitor of γ-glutamylcysteine

synthetase, a key enzyme in the synthesis of glutathione. The ethyl ester derivative,

Buthionine Sulfoximine Ethyl Ester (BSOEE), is a more lipophilic prodrug of BSO. This

increased lipophilicity is intended to enhance cell membrane permeability, leading to more

efficient delivery of the active compound into cells. Proper preparation of a stable, concentrated

stock solution is critical for accurate and reproducible experimental results in cell culture and

other biological systems. These application notes provide a detailed protocol for the

preparation, storage, and handling of BSOEE stock solutions.

Chemical Properties and Data
A summary of the key chemical properties of Buthionine Sulfoximine Ethyl Ester is provided

below. This information is essential for accurate stock solution preparation and experimental

design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b154722?utm_src=pdf-interest
https://www.benchchem.com/product/b154722?utm_src=pdf-body
https://www.benchchem.com/product/b154722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
Buthionine sulfoximine ethyl

ester
-

CAS Number 131202-22-7 [1][2]

Molecular Formula C10H22N2O3S [2]

Molecular Weight 250.36 g/mol Calculated

Appearance White to Off-White Solid [3]

Known Solvents
DMSO, Chloroform,

Dichloromethane
[3]

Recommended Storage Store solid at -20°C [4]

Note: Quantitative solubility data for BSOEE is not readily available. The protocol provided is

based on the known solubility of similar lipophilic compounds in dimethyl sulfoximine (DMSO).

Signaling Pathway Inhibition
BSOEE is designed to inhibit the glutathione (GSH) synthesis pathway. After cellular uptake, it

is presumed to be hydrolyzed to buthionine sulfoximine (BSO), which then inhibits γ-

glutamylcysteine synthetase (γ-GCS). This enzyme catalyzes the first and rate-limiting step in

GSH synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembuyersguide.com/CAS/?CAS=131202-22-7
http://www.ichemistry.cn/cas/IHX_sulfoximine.htm
http://www.ichemistry.cn/cas/IHX_sulfoximine.htm
https://coompo.com/compounds/L+Buthionine++S+R++sulfoximine+C211807.html
https://coompo.com/compounds/L+Buthionine++S+R++sulfoximine+C211807.html
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14484.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell

BSOEE
(extracellular)

BSOEE
(intracellular)

Diffusion
BSO

Hydrolysis

γ-Glutamylcysteine
Synthetase (γ-GCS) γ-Glutamylcysteine Glutathione (GSH)Glutamate

Cysteine

+ Glycine

Click to download full resolution via product page

Caption: BSOEE cellular uptake and inhibition of glutathione synthesis.

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 10 mM stock solution of BSOEE in DMSO. It is

critical to use high-quality, anhydrous DMSO to ensure the stability of the compound.

4.1. Materials and Reagents

Buthionine Sulfoximine Ethyl Ester (BSOEE) powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

4.2. Safety Precautions
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Work in a chemical fume hood or well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for BSOEE before use.

4.3. Stock Solution Preparation Workflow
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Start

1. Weigh BSOEE
Accurately weigh 2.5 mg of BSOEE powder.

2. Add DMSO
Add 1 mL of anhydrous DMSO to the powder.

3. Dissolve
Vortex thoroughly until the solid is completely dissolved.

Warm gently (37°C) if necessary.

4. Aliquot
Dispense into small, single-use volumes

(e.g., 20 µL) in sterile tubes.

5. Store
Store aliquots at -20°C or -80°C,
protected from light and moisture.

End
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Caption: Workflow for preparing BSOEE stock solution.

4.4. Detailed Procedure
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Preparation: Bring the BSOEE powder and anhydrous DMSO to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out 2.5 mg of BSOEE powder into the tube.

Solvent Addition: Add 1.0 mL of anhydrous, cell culture grade DMSO to the tube containing

the BSOEE powder. This will yield a final concentration of 10 mM.

Dissolution: Cap the tube tightly and vortex at room temperature until the BSOEE is

completely dissolved. If necessary, warm the solution briefly in a 37°C water bath to aid

dissolution. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile, light-protected microcentrifuge tubes or

cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5][6][7] Always protect the solution from light.

Working Solution Preparation
5.1. Dilution Protocol

To prepare a working solution for cell culture experiments, the DMSO stock solution must be

diluted in culture medium. It is crucial to ensure the final concentration of DMSO in the culture

medium is non-toxic to the cells, typically below 0.5%, and ideally below 0.1%.[8][9]

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in culture medium to

achieve the desired final concentration.

Direct Addition: Add the BSOEE stock solution directly to the pre-warmed culture medium

and mix immediately and thoroughly by pipetting or gentle swirling to prevent precipitation of

the compound.[10]

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples.
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Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM BSOEE stock solution

to 999 µL of culture medium.

The final DMSO concentration will be 0.1%.

5.2. Quality Control and Best Practices

Solubility Check: When preparing a working solution, visually inspect for any signs of

precipitation. If precipitation occurs, consider preparing an intermediate dilution in culture

medium or adjusting the final concentration.

Stability: Aqueous working solutions are not recommended for long-term storage. Prepare

fresh working solutions for each experiment from the frozen DMSO stock.[4]

Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can lead to

degradation of the compound. Use single-use aliquots whenever possible.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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